Cas no 898053-51-5 (5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole)

5-Methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with a methylphenylmethyl group at the N1 position. This compound is of interest in synthetic organic chemistry due to its structural features, which include a nitro group at the 3-position and a sterically influenced aromatic substitution pattern. The presence of the nitro group enhances reactivity in further functionalization, making it a potential intermediate for pharmaceuticals, agrochemicals, or materials science applications. Its stability under standard conditions and well-defined reactivity profile facilitate controlled synthetic modifications. The compound’s molecular architecture may also lend itself to studies in heterocyclic chemistry and ligand design.
5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole structure
898053-51-5 structure
Product Name:5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole
CAS No:898053-51-5
MF:C12H13N3O2
MW:231.250522375107
MDL:MFCD04970019
CID:3059452
PubChem ID:7017736
Update Time:2025-10-19

5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-(2-methyl-benzyl)-3-nitro-1H-pyrazole
    • 5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole
    • BBL039376
    • 5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
    • 5-methyl-1-[(2-methylphenyl)methyl]-3-nitropyrazole
    • AKOS015922050
    • EN300-229752
    • AKOS000310719
    • 5-methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole
    • 898053-51-5
    • CS-0281930
    • STK313395
    • MDL: MFCD04970019
    • Inchi: 1S/C12H13N3O2/c1-9-5-3-4-6-11(9)8-14-10(2)7-12(13-14)15(16)17/h3-7H,8H2,1-2H3
    • InChI Key: HHNLXDQLUQGGJY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)N(CC2C=CC=CC=2C)N=1)=O

Computed Properties

  • Exact Mass: 231.100776666Da
  • Monoisotopic Mass: 231.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 63.6Ų

5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB551234-100 mg
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; .
898053-51-5
100MG
€220.50 2022-03-01
abcr
AB551234-250 mg
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; .
898053-51-5
250MG
€257.30 2022-03-01
abcr
AB551234-1 g
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; .
898053-51-5
1g
€442.40 2022-03-01
abcr
AB551234-5 g
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; .
898053-51-5
5g
€1,082.80 2022-03-01
Enamine
EN300-229752-0.05g
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
898053-51-5 95%
0.05g
$89.0 2024-06-20
Enamine
EN300-229752-0.1g
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
898053-51-5 95%
0.1g
$132.0 2024-06-20
Enamine
EN300-229752-0.25g
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
898053-51-5 95%
0.25g
$189.0 2024-06-20
Enamine
EN300-229752-0.5g
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
898053-51-5 95%
0.5g
$297.0 2024-06-20
Enamine
EN300-229752-1.0g
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
898053-51-5 95%
1.0g
$381.0 2024-06-20
Enamine
EN300-229752-2.5g
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
898053-51-5 95%
2.5g
$628.0 2024-06-20
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